Cas no 33899-46-6 (Phenol,4-chloro-2-tetradecyl-)

• Product Name: Phenol,4-chloro-2-tetradecyl-
• CAS No: 33899-46-6
• MF: C₂₀H₃₃ClO
• MW: 324.928425550461
• CID: 313053
• PubChem ID: 118571
• Update Time: 2025-04-19

Phenol,4-chloro-2-tetradecyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-chloro-2-tetradecyl-
• 4-Chloro-2-tetradecylphenol
• 33899-46-6
• DTXSID70187519
• NS00029567
• EINECS 251-728-2

• Inchi： 1S/C20H33ClO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-18-17-19(21)15-16-20(18)22/h15-17,22H,2-14H2,1H3
• InChI Key： VKSJURFRQSREMB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CCCCCCCCCCCCCC)O

Computed Properties

• Exact Mass: 324.22219
• Monoisotopic Mass: 324.2219934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 13
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23